Cas no 181223-16-5 (2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide)

• Product Name: 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide
• CAS No: 181223-16-5
• MF: C₁₇H₁₃N₃O₃S
• MW: 339.368422269821
• CID: 113609
• PubChem ID: 53407190
• Update Time: 2025-10-12

2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-sulfonamide,2,3-dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-
• 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide
• 3-(1H-indol-3-ylmethylidene)-2-oxo-1H-indole-5-sulfonamide
• 1H-Indole-5-sulfonamide,2,3-dihydro-3-(1H-indol-3-ylmethylene)-2-oxo
• 181223-16-5
• AFTGOSQNWXOYGE-UHFFFAOYSA-N
• 3-(1H-Indol-3-ylmethylene)-2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid amide
• AKOS030255617
• 3-[(1H-Indol-3-yl)methylidene]-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide
• DTXSID30695807
• FT-0666980
• 3-[1-(1H-Indol-3-yl)-meth-(Z)-ylidene]-2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid amide
• BDBM50132453
• 1H-Indole-5-sulfonamide, 2,3-dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-
• J-011573
• CHEMBL321955
• DB-292173

• Inchi： 1S/C17H13N3O3S/c18-24(22,23)11-5-6-16-13(8-11)14(17(21)20-16)7-10-9-19-15-4-2-1-3-12(10)15/h1-9,19H,(H,20,21)(H2,18,22,23)
• InChI Key： AFTGOSQNWXOYGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C(N2)=O)=CC1=CNC2C=CC=CC1=2)(N)(=O)=O

Computed Properties

• Exact Mass: 339.06800
• Monoisotopic Mass: 339.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 113Ų
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.6

Experimental Properties

• Density: 1.541
• Melting Point: >3000C
• Refractive Index: 1.76
• PSA: 113.43000
• LogP: 4.22710

Additional information on 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide

Introduction to 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide (CAS No. 181223-16-5)

2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 181223-16-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights into drug design. The molecule combines elements of indole and sulfonamide moieties, which are well-documented for their roles in modulating various biological pathways.

The structural motif of 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide features a central oxindole scaffold substituted with an indolylmethylene group at the C3 position and a sulfonamide moiety at the C5 position. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention. The presence of the oxindole ring system is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, known for its ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the indolylmethylene group may serve as a key pharmacophore for binding to proteins involved in inflammatory pathways, while the sulfonamide moiety could enhance solubility and metabolic stability. These features make 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide a promising candidate for further investigation in drug discovery programs.

In the context of contemporary pharmaceutical research, sulfonamides have been extensively studied due to their versatility as bioactive molecules. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of an indole scaffold into sulfonamide derivatives has been shown to enhance binding affinity and selectivity towards specific targets. For instance, related compounds have demonstrated inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

The synthesis of 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex heterocyclic systems. Key synthetic strategies include condensation reactions to form the oxindole core, followed by functionalization at the C3 position with an indolylmethylene group. The introduction of the sulfonamide moiety at the C5 position typically involves nucleophilic substitution or sulfonylation reactions, which are well-established in organic synthesis.

From a mechanistic perspective, the reactivity of the indolylmethylene group suggests potential applications in redox-sensitive drug design. This moiety can undergo oxidation-reduction cycles, which may be exploited to develop prodrugs that release active species under specific physiological conditions. Such mechanisms are particularly relevant in developing therapies for diseases where redox signaling plays a critical role, such as cancer and neurodegenerative disorders.

The pharmacokinetic properties of 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxo-1H-indole-5-sulfonamide are also of considerable interest. Preliminary studies indicate that modifications to the sulfonamide group can significantly influence solubility and bioavailability. For example, replacing hydrogen atoms with fluorine or other halogen atoms may enhance metabolic stability while maintaining biological activity. Such structural optimizations are essential for translating promising leads into viable drug candidates.

In conclusion, 2,3-Dihydro-3-(1H-indol-3-ylmethylene)-2-oxyo 1H-indole 5-sulfonamide (CAS No. 181223 16 5) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.